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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968

This guide provides essential information for researchers, scientists, and drug development
professionals on the environmental impact and proper disposal of strontium chromate waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary health hazards associated with strontium chromate?

Al: Strontium chromate is a known human carcinogen, primarily linked to lung cancer when
inhaled.[1][2][3] Its toxicity is attributed to the hexavalent chromium ion (Cr(VI)).[2] Acute
exposure can irritate the skin, eyes, nose, and throat.[1] Chronic or repeated exposure can
lead to skin sensitization, ulcers, perforation of the nasal septum, and potential damage to the
liver and kidneys.[1][4]

Q2: What are the major environmental risks of improper strontium chromate disposal?

A2: Strontium chromate is very toxic to aquatic life and can have long-lasting adverse effects
on the environment.[5] Because it is water-soluble, it can spread in water systems and is highly
mobile in soils, posing a risk of contaminating groundwater.[5][6] It is strongly advised not to let
the chemical enter the environment because it is persistent.[4]

Q3: What immediate steps should | take in case of a strontium chromate spill?

A3: In the event of a spill, you should immediately evacuate all non-essential personnel from
the area.[1] Remove all sources of ignition.[1] Wearing appropriate Personal Protective
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Equipment (PPE), carefully sweep the spilled solid material into a covered, sealed container for
hazardous waste disposal.[4][7] It is recommended to moisten the powder first to prevent
dusting.[4][7] The area should then be cleaned and ventilated.[8]

Q4: What are the regulatory requirements for disposing of strontium chromate waste?

A4: Strontium chromate waste is considered hazardous waste.[1] Disposal must be handled
by a licensed contractor and must be in accordance with all local, state, and federal
regulations.[7] The U.S. Environmental Protection Agency (EPA) classifies this waste under
hazardous waste number DOO7 for chromium.[8] Do not discharge waste to sewer systems or
contaminate water, soil, or foodstuff.[7]

Q5: What type of Personal Protective Equipment (PPE) is required when handling strontium
chromate?

A5: When handling strontium chromate, comprehensive PPE is mandatory. This includes a
dust respirator (an approved/certified respirator such as a FFP3 mask is recommended),
chemical safety goggles or a face shield, protective gloves, and a lab coat or full protective suit
to prevent skin contact.[9][10]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Skin or eye irritation after

handling the compound.

Inadequate or compromised

PPE; accidental exposure.

For skin: Immediately wash the
affected area with soap and
plenty of water for at least 15
minutes.[11] Remove
contaminated clothing.[4] For
eyes: Flush with running water
for at least 15 minutes,
keeping eyelids open.[12]
Seek immediate medical

attention for any exposure.[9]

A yellow powder is found
outside of the designated

handling area.

Improper containment during
transfer or weighing;
inadequate ventilation causing

dust dispersion.

Cordon off the area. Follow the
spill cleanup protocol
immediately (see FAQ Q3).
Review handling procedures to
identify and correct the source
of the dispersion, ensuring
work is done in a designated
area like a chemical fume
hood.[1]

Uncertainty about whether

waste is properly neutralized.

Incomplete chemical reduction
of hexavalent chromium
(Cr(VI)) to the less toxic

trivalent chromium (Cr(lll)).

Use analytical test strips or a
colorimetric test kit specific for
hexavalent chromium to verify
its absence in the treated
waste stream before final
disposal. Consult with your
institution's environmental
health and safety (EHS) office
for validated testing

procedures.

The designated hazardous

waste container is full.

Normal accumulation of waste

from experimental procedures.

Do not overfill the container.
Seal the full container, label it
clearly according to
regulations, and contact your

institution's EHS office for

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.spectrumchemical.com/media/sds/S1678_AGHS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0957
https://cameochemicals.noaa.gov/chris/SCM.pdf
https://www.oxfordlabchem.com/msds/(S-08615)STRONTIUM%20CHROMATE.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1742.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENCHE OO0 iy

pickup.[1] Begin using a new,
properly labeled hazardous

waste container.

Quantitative Data Summary

The following table summarizes key occupational exposure limits for hexavalent chromium

compounds, including strontium chromate.

Exposure Limit (8-hour
Agency TWA) Notes

Permissible Exposure Limit as

OSHA (PEL) 5 pg/m3 an 8-hour time-weighted
average (TWA).[13]

Recommended Exposure Limit
NIOSH (REL) 0.001 mg/m3 (1 pg/m3) averaged over a 10-hour
workshift.[1]

Threshold Limit Value as TWA;
ACGIH (TLV) 0.0002 mg/m3 (0.2 pg/m3) classified as an Al confirmed
human carcinogen.[3][4]

Experimental Protocols
Protocol for Laboratory Spill Cleanup of Strontium
Chromate

This protocol outlines the steps for safely managing a small-scale spill of strontium chromate

powder in a laboratory setting.

1. Immediate Response & Area Securement:

Alert personnel in the immediate vicinity and evacuate the area.

Restrict access to the contaminated zone.

If any dust is airborne, exit the area and close the doors. Allow dust to settle for at least 30
minutes.
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e Remove any potential ignition sources from the area.[1]
2. Donning Personal Protective Equipment (PPE):

» Before re-entering, don the following PPE:

o NIOSH-approved respirator for toxic dust.[9]

» Chemical safety goggles and/or face shield.[4]

e Chemical-resistant gloves (check manufacturer recommendations).[1]
o Disposable coveralls or a lab coat.[9]

3. Spill Containment and Collection:

o Gently cover the spill with damp paper towels or moisten the powder with a light water spray
to prevent it from becoming airborne.[4][7] Do not use high-pressure water streams.

o Carefully sweep or wipe the moistened material into a designated, labeled hazardous waste
container.[4] Use tools that will not generate sparks.[7]

e Avoid creating dust during the collection process.

4. Decontamination:

o Wipe the spill area with wet paper towels.

e Wash the area with soap and water.[9]

o Collect all cleaning materials (paper towels, wipes, etc.) and place them in the same
hazardous waste container.

5. Post-Cleanup and Disposal:

» Carefully remove PPE, avoiding self-contamination, and dispose of it as hazardous waste.

e Wash hands and any exposed skin thoroughly with soap and water.[1]

» Seal and label the hazardous waste container according to EPA and institutional guidelines.

» Contact your institution's Environmental Health & Safety (EHS) department for pickup and
disposal by a licensed contractor.

Visualizations
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Carcinogenic pathway of hexavalent chromium.
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Workflow for safe handling and disposal of waste.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1219968?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Spill of Strontium Chromate Occurs

Is the spill large or small?
Can you clean it safely?

Large / Unsafe \Small / Safe
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Call EHS/Emergency Services

Moisten powder to
prevent dust

Collect material into
hazardous waste container

Decontaminate spill area,
tools, and PPE
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Spill Managed
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Emergency response flowchart for spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1219968?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1742.pdf
https://www.ncbi.nlm.nih.gov/books/NBK602022/
https://www.ncbi.nlm.nih.gov/books/NBK602022/
https://www.atsdr.cdc.gov/toxprofiles/tp159-c8.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0957
https://www.scribd.com/document/886229875/Strontium-Chromate-24-02-2024
https://www.canalchem.com/Storage/ItemMedias/S07001102500/L203E-MSDS.pdf
https://www.echemi.com/sds/strontiumchromate-pid_Rock22484.html
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-Chromate
https://www.oxfordlabchem.com/msds/(S-08615)STRONTIUM%20CHROMATE.pdf
https://www.chemsrc.com/en/cas/7789-06-2_79142.html
https://www.spectrumchemical.com/media/sds/S1678_AGHS.pdf
https://cameochemicals.noaa.gov/chris/SCM.pdf
https://www.osha.gov/sites/default/files/publications/OSHA_small_entity_comp.pdf
https://www.benchchem.com/product/b1219968#environmental-impact-and-disposal-of-strontium-chromate-waste
https://www.benchchem.com/product/b1219968#environmental-impact-and-disposal-of-strontium-chromate-waste
https://www.benchchem.com/product/b1219968#environmental-impact-and-disposal-of-strontium-chromate-waste
https://www.benchchem.com/product/b1219968#environmental-impact-and-disposal-of-strontium-chromate-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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